Cas no 1935876-79-1 (2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione)

• Product Name: 2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione
• CAS No: 1935876-79-1
• MF: C₉H₈N₂S₂
• MW: 208.303218841553
• CID: 5720404
• PubChem ID: 130757012
• Update Time: 2025-05-24

2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione
• AKOS040801202
• 1935876-79-1
• 4(3H)-Pyrimidinethione, 2-(5-methyl-2-thienyl)-
• 2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione

• Inchi： 1S/C9H8N2S2/c1-6-2-3-7(13-6)9-10-5-4-8(12)11-9/h2-5H,1H3,(H,10,11,12)
• InChI Key： OZUUDZLQHZMXDT-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=NC=CC(N1)=S

Computed Properties

• Exact Mass: 208.01289061g/mol
• Monoisotopic Mass: 208.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 341.2±44.0 °C(Predicted)
• pka: 5.61±0.20(Predicted)

Additional information on 2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione

2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione: A Comprehensive Overview

2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione, also known by its CAS number 1935876-79-1, is a fascinating compound with significant potential in various fields. This compound belongs to the class of thione derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and versatile applications. The molecule consists of a thiophene ring fused with a dihydropyrimidine-thione structure, making it a promising candidate for research in drug discovery, material science, and organic synthesis.

The thiophene ring in this compound contributes to its aromatic stability and electronic properties. The methyl group attached to the thiophene ring further enhances its chemical reactivity and selectivity. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways.

The dihydropyrimidine-thione core is another critical feature of this molecule. This structure is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, making it ideal for drug design. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such compounds with target proteins, paving the way for more efficient drug development processes.

In terms of synthesis, several methods have been reported for the preparation of 2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione. One common approach involves the condensation of appropriate thiophene derivatives with carbonyl compounds under specific reaction conditions. Optimization of these conditions has led to higher yields and better purity levels, which are crucial for large-scale production.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a valuable component in organic electronics. For example, studies have shown that derivatives of this compound can be used as semiconducting materials in field-effect transistors (FETs). The integration of such materials into flexible electronics has opened new avenues for wearable devices and IoT applications.

From an environmental perspective, researchers are exploring the biodegradability and eco-friendly synthesis routes for 2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione. Green chemistry principles are being increasingly adopted to minimize the environmental footprint of chemical manufacturing processes. This includes the use of renewable feedstocks and catalytic systems that reduce energy consumption.

In conclusion, 2-(5-Methylthiophen-2-yl)-3,4-dihydropyrimidine-4-thione (CAS 1935876-79-1) is a multifaceted compound with immense potential across diverse disciplines. Its structural features make it a valuable tool in drug discovery, material science, and sustainable chemistry. As research continues to uncover new applications and optimize existing ones, this compound is poised to play a pivotal role in advancing technological and therapeutic innovations.